molecular formula C10H8BrNO B6228523 2-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)acetonitrile CAS No. 1564713-39-8

2-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)acetonitrile

Cat. No. B6228523
CAS RN: 1564713-39-8
M. Wt: 238.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the class of organic compounds known as 2-arylbenzofuran flavonoids . It is an organic building block that can be used in the synthesis of Darifenacin, a drug used to treat urinary incontinence .


Synthesis Analysis

The synthesis of benzofuran compounds has been a subject of interest in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .


Molecular Structure Analysis

The full name of the chemical is 2-(8-bromo-2,3,6,7-tetrahydrofuro2,3-fbenzofuran-4-yl)ethanamine . The structure of this compound is also available as a 2D Mol file or as a computed 3D SD file .


Chemical Reactions Analysis

Benzofuran compounds are a class of compounds that are ubiquitous in nature. Numerous studies have shown that most benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Future Directions

The future directions of research on this compound could include further investigation into its biological activities and potential applications in many aspects. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)acetonitrile involves the reaction of 5-bromo-2,3-dihydro-1-benzofuran-7-carbaldehyde with malononitrile in the presence of a base to form the corresponding enamine, which is then hydrolyzed to yield the desired product.", "Starting Materials": [ "5-bromo-2,3-dihydro-1-benzofuran-7-carbaldehyde", "malononitrile", "base (e.g. sodium ethoxide)" ], "Reaction": [ "Step 1: Dissolve 5-bromo-2,3-dihydro-1-benzofuran-7-carbaldehyde (1 equiv) and malononitrile (2 equiv) in ethanol or another suitable solvent.", "Step 2: Add a base (e.g. sodium ethoxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: The resulting enamine intermediate is then hydrolyzed by adding water and an acid (e.g. hydrochloric acid) to the reaction mixture.", "Step 4: The product is isolated by filtration or extraction and purified by recrystallization or chromatography." ] }

CAS RN

1564713-39-8

Molecular Formula

C10H8BrNO

Molecular Weight

238.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.